Cas no 1172906-17-0 (N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide
• CAS No: 1172906-17-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 5956329
• PubChem ID: 30350253
• Update Time: 2025-07-16

N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide
• AKOS024512068
• VU0646112-1
• N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)thiophene-2-carboxamide
• N-[2-(1,3-benzodioxol-5-yloxy)ethyl]thiophene-2-carboxamide
• Z435952818
• F5526-0563
• N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]thiophene-2-carboxamide
• 1172906-17-0

• Inchi： 1S/C14H13NO4S/c16-14(13-2-1-7-20-13)15-5-6-17-10-3-4-11-12(8-10)19-9-18-11/h1-4,7-8H,5-6,9H2,(H,15,16)
• InChI Key： GZMRNXWEQZHMMK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCOC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide

N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide (CAS No. 1172906-17-0): An Overview

N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide (CAS No. 1172906-17-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research developments.

The molecular structure of N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide is composed of a thiophene ring and a benzodioxole moiety, which are interconnected through an ethyl linker. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom, while the benzodioxole ring is a six-membered aromatic ring with two oxygen atoms. These structural elements contribute to the compound's stability and reactivity, making it an attractive candidate for drug development.

In terms of chemical properties, N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). However, its solubility in water is relatively low, which can be a challenge for pharmaceutical formulations. To address this issue, researchers have explored various strategies, including the use of co-solvents and surfactants, to enhance the compound's aqueous solubility and bioavailability.

One of the key areas of research involving N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide is its potential as an anti-cancer agent. Recent studies have demonstrated that this compound possesses significant cytotoxic activity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide could be a valuable lead compound for the development of novel anti-cancer drugs.

Beyond its anti-cancer properties, N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and reduce neuroinflammation. Specifically, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of conditions such as depression and Parkinson's disease.

The pharmacokinetic profile of N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that the compound is rapidly absorbed following oral administration and exhibits good distribution to target tissues. However, it is also rapidly metabolized by hepatic enzymes, leading to a relatively short half-life. To improve its therapeutic index, researchers are investigating prodrug strategies and other formulation approaches to enhance its stability and prolong its action.

In addition to its therapeutic potential, N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide has been studied for its safety profile. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the coupling of 5-hydroxybenzodioxole with 2-chloroethanethiol followed by reaction with thiophene carboxylic acid chloride under appropriate conditions. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste generation and reduce the use of hazardous reagents.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yloxy)ethylthiophene-2-carboxamide (CAS No. 1172906-17-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for optimizing its properties and expanding its therapeutic utility.